Cas no 862270-48-2 ((R)-1-(1-(4-Fluorophenyl)ethyl)piperazine)

(R)-1-(1-(4-Fluorophenyl)ethyl)piperazine is a chiral piperazine derivative featuring a fluorophenyl substituent, which enhances its potential as a key intermediate in pharmaceutical synthesis. The presence of the (R)-enantiomer ensures stereoselectivity, making it valuable for the development of optically active compounds. The 4-fluorophenyl group contributes to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly useful in medicinal chemistry for the design of CNS-targeting drugs, receptor modulators, and enzyme inhibitors. Its high purity and well-defined stereochemistry support reproducible research outcomes. Suitable for scalable synthesis, it offers versatility in constructing complex pharmacophores while maintaining structural precision.

(R)-1-(1-(4-Fluorophenyl)ethyl)piperazine structure

862270-48-2 structure

Product Name:(R)-1-(1-(4-Fluorophenyl)ethyl)piperazine

CAS No:862270-48-2

MF:C₁₂H₁₇FN₂

MW:208.275186300278

MDL:MFCD11501368

CID:1082831

PubChem ID:16748801

Update Time:2025-06-23

(R)-1-(1-(4-Fluorophenyl)ethyl)piperazine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(1-(4-Fluorophenyl)ethyl)piperazine
- (R)-4-[1-(4-fluorophenyl)ethyl]piperazine
- (R)-1-[1-(4-fluorophenyl)ethyl]piperazine
- DTXSID60587802
- CS-0170845
- (R)-1-[1-(4-FLUORO-PHENYL)-ETHYL]-PIPERAZINE
- PEOPJIYWTHRKKU-SNVBAGLBSA-N
- SCHEMBL2264525
- 862270-48-2
- 1-[(1R)-1-(4-fluorophenyl)ethyl]piperazine
- AKOS022172757
- MFCD11501368
- DB-344843
- MDL： MFCD11501368
- Inchi： 1S/C12H17FN2/c1-10(15-8-6-14-7-9-15)11-2-4-12(13)5-3-11/h2-5,10,14H,6-9H2,1H3/t10-/m1/s1
- InChI Key： PEOPJIYWTHRKKU-SNVBAGLBSA-N
- SMILES： FC1C=CC(=CC=1)[C@@H](C)N1CCNCC1

Computed Properties

Exact Mass: 208.13757671g/mol
Monoisotopic Mass: 208.13757671g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 15.3Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
PSA: 15.27000
LogP: 2.05860

(R)-1-(1-(4-Fluorophenyl)ethyl)piperazine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

(R)-1-(1-(4-Fluorophenyl)ethyl)piperazine Pricemore >>

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